Indol-3-yl sodium phosphate
Indol-3-yl sodium phosphate
3-Indoxyl phosphate is a chromogenic and electrochemical substrate for alkaline phosphatase. Upon enzymatic cleavage by alkaline phosphatase, 3-indoxyl is released and subsequently oxidized to produce water-insoluble indigo, which can be quantified by colorimetric detection at 660 nm as a measure of alkaline phosphatase activity. 3-Indoxyl phosphate can also be converted to water-soluble leucoindigo by reduction of indigo in alkaline solution by sodium dithionite, which can be quantified by colorimetric detection at 415 nm or voltametric detection as a measure of alkaline phosphatase activity. 3-Indoxyl phosphate has been used in ELISAs.
Indol-3-yl sodium phosphate is a white to off-white powder. (NTP, 1992)
Indol-3-yl sodium phosphate is a white to off-white powder. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
3318-43-2
VCID:
VC20824627
InChI:
InChI=1S/C8H8NO4P.Na/c10-14(11,12)13-8-5-9-7-4-2-1-3-6(7)8;/h1-5,9H,(H2,10,11,12);
SMILES:
C1=CC=C2C(=C1)C(=CN2)OP(=O)([O-])[O-].[Na+].[Na+]
Molecular Formula:
C8H8NNaO4P
Molecular Weight:
236.12 g/mol
Indol-3-yl sodium phosphate
CAS No.: 3318-43-2
Cat. No.: VC20824627
Molecular Formula: C8H8NNaO4P
Molecular Weight: 236.12 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-Indoxyl phosphate is a chromogenic and electrochemical substrate for alkaline phosphatase. Upon enzymatic cleavage by alkaline phosphatase, 3-indoxyl is released and subsequently oxidized to produce water-insoluble indigo, which can be quantified by colorimetric detection at 660 nm as a measure of alkaline phosphatase activity. 3-Indoxyl phosphate can also be converted to water-soluble leucoindigo by reduction of indigo in alkaline solution by sodium dithionite, which can be quantified by colorimetric detection at 415 nm or voltametric detection as a measure of alkaline phosphatase activity. 3-Indoxyl phosphate has been used in ELISAs. Indol-3-yl sodium phosphate is a white to off-white powder. (NTP, 1992) |
|---|---|
| CAS No. | 3318-43-2 |
| Molecular Formula | C8H8NNaO4P |
| Molecular Weight | 236.12 g/mol |
| IUPAC Name | disodium;1H-indol-3-yl phosphate |
| Standard InChI | InChI=1S/C8H8NO4P.Na/c10-14(11,12)13-8-5-9-7-4-2-1-3-6(7)8;/h1-5,9H,(H2,10,11,12); |
| Standard InChI Key | YQSBOERSRZHKIH-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C(=CN2)OP(=O)([O-])[O-].[Na+].[Na+] |
| Canonical SMILES | C1=CC=C2C(=C1)C(=CN2)OP(=O)(O)O.[Na] |
| Boiling Point | greater than or equal to 482 °F at 760 mm Hg (NTP, 1992) |
| Melting Point | greater than 662 °F (decomposes) (NTP, 1992) |
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